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Compound of Interest

Compound Name: Cobalt;tungsten;hydrate

Cat. No.: B15134031

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of DNA-modified and
unmodified cobalt tungsten oxide hydroxide hydrate (CTOOH), a material of significant interest
in electrocatalysis. The inclusion of deoxyribonucleic acid (DNA) as a structural scaffold during
synthesis results in notable changes to the material's morphology, catalytic activity, and
stability. The data presented herein is derived from peer-reviewed studies to ensure accuracy
and reliability.

Performance Comparison: Experimental Data

The modification of cobalt tungsten oxide with DNA leads to a trade-off in performance
characteristics, particularly in its application as an electrocatalyst for the Methanol Oxidation
Reaction (MOR) and the Oxygen Evolution Reaction (OER).

Electrocatalytic Performance for Methanol Oxidation
Reaction (MOR)

While the unmodified CTOOH initially shows a higher current density and a more favorable
onset potential for methanol oxidation, the DNA-modified variant exhibits significantly enhanced
stability and resistance to carbon monoxide (CO) poisoning, a critical factor for the longevity of
direct methanol fuel cells.[1][2][3]
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DNA-Modified Unmodified .
Parameter Unit Reference
(CTOOHI/DNA) (CTOOH)

MOR Onset

] 0.20 0.27 \Y/ [1]
Potential
MOR Forward
) 0.39 0.37 \Y [2]
Peak Potential
Stability (Current
Drop after 30 1.8 2.5 % [11[2][3]

min)

Electrochemical Impedance Spectroscopy (EIS)

Electrochemical Impedance Spectroscopy (EIS) data reveals differences in the electrical
properties at the catalyst-electrolyte interface. The parameters below were determined by fitting
experimental EIS data.[4]

DNA-Modified Unmodified .
Parameter Unit Reference
(CTOOHI/DNA) (CTOOH)

Electrolytic

) 2.4 25 Ohm/cm? [4]
Resistance (Rs)
Double Layer
Capacitance 1.4x 103 1.5x 103 Flcm? [4]
(Cdi)
Charge Transfer

8.8 7.9 Ohm/cm? [4]

Resistance (Rct)

Electrocatalytic Performance for Oxygen Evolution
Reaction (OER)

In the context of the Oxygen Evolution Reaction, a key process in water splitting, the DNA-
scaffolded material (CTOHH-DNA) demonstrates superior performance over its unmodified
counterpart and their annealed forms (CoWOa).[5]
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Overpotenti Unit .
Unit (Tafel
Catalyst al@ 10 mA  Tafel Slope (Overpotent Slope) Reference
ope

cm~—2 ial) >
CTOHH-DNA 355 47.5 mV mV dec™1! [5]
CTOHH - -

- Not specified Not specified mV mV dec™1 [5]

(Unmodified)
CoWOa-DNA B B

Not specified Not specified mV mV dec—?! [5]
(Annealed)
CoWOa N N

Not specified Not specified mV mV dec™? [5]
(Annealed)

Experimental Workflows and Mechanisms

The synthesis method and the presence of DNA are critical determinants of the final material's
structure and function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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